Cas no 104830-08-2 (3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER)

• Product Name: 3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER
• CAS No: 104830-08-2
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• MDL: MFCD05663505
• CID: 91286
• PubChem ID: 329771325
• Update Time: 2025-06-13

3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER
• ETHYL 3-(2-CHLOROPYRIDIN-3-YL)ACRYLATE
• Ethyl 3-(2-chloro-3-pyridyl)acrylate
• 3-(2-Chloropyridin-3-yl)acrylic acid ethyl ester
• ethyl 2-chloro-3-pyridineacrylate
• ethyl 2-chloronicotinoyl acrylate
• (E)-ethyl 3-(2-chloropyridin-3-yl)acrylate
• DTXSID30445041
• MFCD05663505
• AKOS025293711
• 3-(2-Chloro-pyridin-3-yl)-acrylic acid ethyl ester, AldrichCPR
• CS-0339643
• ?3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER
• SCHEMBL2882460
• AKOS015838761
• 3-(2-Chloropyridin-3-yl)-acrylic acid ethyl ester
• 104830-08-2
• 148247-84-1
• Ethyl (E)-3-(2-chloropyridin-3-yl)prop-2-enoate
• Ethyl (E)-3-(2-chloropyridin-3-yl)acrylate
• G82774

• MDL： MFCD05663505
• Inchi： 1S/C10H10ClNO2/c1-2-14-9(13)6-5-8-4-3-7-12-10(8)11/h3-7H,2H2,1H3/b6-5+
• InChI Key： AXJQCHYUAHBXAK-AATRIKPKSA-N
• SMILES： ClC1C(=CC=CN=1)/C=C/C(=O)OCC

Computed Properties

• Exact Mass: 211.04000
• Monoisotopic Mass: 211.040006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: Black powder
• Density: Not available
• Melting Point: 57.6-59.0°C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.566
• PSA: 39.19000
• LogP: 2.31130
• Solubility: Not determined
• Vapor Pressure: Not available

3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Safety Term：Hazard Codes Xi
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER

Introduction to 3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER (CAS No. 104830-08-2) and Its Applications in Modern Chemical Biology

3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER, identified by the Chemical Abstracts Service Number (CAS No.) 104830-08-2, is a significant compound in the realm of chemical biology and pharmaceutical research. This ester derivative of acrylic acid featuring a chloropyridine moiety has garnered attention due to its versatile structural properties and potential applications in drug discovery and molecular recognition. The compound’s unique combination of a reactive acrylate group and a chlorinated pyridine ring makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The 2-chloro-pyridin-3-yl substituent in the molecular structure imparts distinct electronic and steric characteristics, influencing its reactivity and interactions with biological targets. This feature is particularly relevant in medicinal chemistry, where such modifications are often employed to enhance binding affinity and selectivity. Recent advancements in computational chemistry have enabled more precise modeling of these interactions, allowing researchers to predict the behavior of 3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER in complex biological systems with greater accuracy.

In the context of drug development, acrylate derivatives like this compound serve as crucial scaffolds for designing small molecules that can modulate biological pathways. The ethyl ester group provides a balance between solubility and stability, making it suitable for both in vitro and in vivo studies. For instance, researchers have utilized derivatives of this compound to explore its potential as a tool compound in investigating enzyme inhibition mechanisms. The acrylate functionality, in particular, is known for its ability to participate in Michael addition reactions, which are widely exploited in the synthesis of bioconjugates and drug candidates.

Recent studies have highlighted the utility of 3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER in the development of probes for imaging applications. The chloropyridine moiety can be further functionalized to incorporate fluorophores or other imaging tags, enabling real-time visualization of biological processes at the molecular level. This has opened up new avenues in diagnostic research, where such probes could aid in early detection and monitoring of diseases. The compound’s compatibility with various synthetic methodologies also makes it a preferred choice for constructing complex molecules with tailored biological activities.

The role of CAS No. 104830-08-2 in synthetic organic chemistry cannot be overstated. Its reactivity allows for the facile introduction of diverse functional groups, facilitating the construction of intricate molecular architectures. In particular, the combination of chloropyridine and acrylate functionalities has been leveraged to develop novel heterocyclic compounds with potential pharmaceutical applications. These derivatives exhibit interesting pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects, which have been reported in several preliminary studies.

Advances in green chemistry have also influenced the synthesis of 3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER. Modern synthetic protocols emphasize efficiency, sustainability, and minimal waste generation. Researchers have developed catalytic systems that enable selective transformations while reducing hazardous byproducts. Such innovations not only improve the environmental footprint of drug synthesis but also enhance scalability for industrial applications. The compound’s versatility ensures that it remains relevant across various sectors of chemical biology, from academic research to industrial drug development.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of CAS No. 104830-08-2’s potential. Predictive models can now identify optimal conditions for synthesizing derivatives with desired properties, significantly reducing the time required for experimental validation. This synergy between computational methods and traditional wet chemistry has led to breakthroughs in understanding how structural modifications influence biological activity. As a result, compounds like 3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER are being tested increasingly for their role in next-generation therapeutics.

In summary, 3-(2-CHLORO-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER (CAS No. 104830-08-2) represents a cornerstone molecule in modern chemical biology and pharmaceutical research. Its unique structural features make it indispensable for developing innovative bioactive molecules, probes for diagnostic applications, and building blocks for complex drug candidates. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicine and biotechnology.